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Introduction
PDE9-IN-2, also known as CRD-733, is a potent and selective inhibitor of phosphodiesterase 9

(PDE9). This enzyme plays a crucial role in the degradation of cyclic guanosine

monophosphate (cGMP), a key second messenger in various cellular signaling pathways. By

inhibiting PDE9, PDE9-IN-2 elevates intracellular cGMP levels, which has shown therapeutic

potential in preclinical models, particularly in the context of heart failure. This technical guide

provides a comprehensive overview of the discovery, development, and experimental

evaluation of PDE9-IN-2, with a focus on its application in cardiovascular research.

Core Data Summary
Chemical Properties

Property Value

Compound Name PDE9-IN-2

Synonyms CRD-733, Compound 6

Molecular Formula C₁₅H₁₀Cl₂N₂O₃S

Molecular Weight 369.22 g/mol

CAS Number 917089-10-2
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In Vivo Efficacy in a Heart Failure Model
The primary preclinical evaluation of PDE9-IN-2 was conducted in a transverse aortic

constriction (TAC) mouse model of pressure overload-induced heart failure.[1][2][3][4]

Parameter Vehicle
PDE9-IN-2 (CRD-
733)

P-value

Left Ventricular

Ejection Fraction (%)
46.7 ± 2.12 56.5 ± 2.56 0.009

LV End Diastolic

Pressure (mmHg)
21.0 ± 3.09

6.40 ± 1.94 (Sham

levels)
0.037

Left Atrial Dilation Significantly increased Attenuated <0.001

LV Hypertrophy Established Reversed <0.001

Plasma cGMP levels Baseline Increased <0.001

Signaling Pathways and Experimental Workflows
PDE9-cGMP Signaling Pathway
The mechanism of action of PDE9-IN-2 is centered on the potentiation of the cGMP signaling

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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